![molecular formula C16H19N3OS B4326975 N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide](/img/structure/B4326975.png)
N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
Overview
Description
N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is a compound that has been researched extensively in the field of medicinal chemistry. It is a heterocyclic compound that contains a thienopyridine ring and an amide group. The compound has been synthesized using various methods and has been studied for its potential use in treating various diseases.
Mechanism of Action
The mechanism of action of N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins that are involved in the growth and proliferation of cancer cells and the formation of amyloid beta plaques in the brain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells and to inhibit the formation of amyloid beta plaques in the brain. The compound has also been shown to have antioxidant properties and to reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is that it has been shown to have anticancer properties and to inhibit the formation of amyloid beta plaques in the brain. However, one limitation of the compound is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide. One future direction is to study the compound's potential use in treating other diseases, such as Parkinson's disease and Huntington's disease. Another future direction is to study the compound's mechanism of action in more detail to better understand how it works. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for the compound.
Scientific Research Applications
N,N-diallyl-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been studied for its potential use in treating various diseases. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. The compound has also been studied for its potential use in treating Alzheimer's disease by inhibiting the formation of amyloid beta plaques in the brain.
Properties
IUPAC Name |
3-amino-4,6-dimethyl-N,N-bis(prop-2-enyl)thieno[2,3-b]pyridine-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c1-5-7-19(8-6-2)16(20)14-13(17)12-10(3)9-11(4)18-15(12)21-14/h5-6,9H,1-2,7-8,17H2,3-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFASBNJCZFIDDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=C(S2)C(=O)N(CC=C)CC=C)N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.